![molecular formula C21H20NP B1391429 (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine CAS No. 1091606-69-7](/img/structure/B1391429.png)
(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine
Overview
Description
(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine, also referred to as DPPI, is a type of phosphine-based ligand that has been studied for its potential applications in catalysis, organic synthesis, and pharmaceuticals. DPPI is a particularly interesting ligand due to its ability to form stable complexes with transition metals, which makes it a useful tool for a variety of applications.
Scientific Research Applications
Catalytic Applications in Polymer Synthesis
The compound (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine is utilized in the field of polymer synthesis. For instance, it plays a role in the catalytic [2 + 2 + 2] cycloaddition reactions, facilitating the production of diverse polymerizable molecules with a 2,3-dihydro-1H-indene core structure. This process is instrumental in creating monomers that can be further polymerized into various polymers, highlighting its significance in materials science and polymer chemistry (Watanabe et al., 2010).
Role in Organometallic Chemistry
The compound finds extensive use in organometallic chemistry. It is a key ingredient in the synthesis and structural study of bisplanar chiral bis(phosphino-η5-indenyl)iron(II) complexes. These complexes, featuring various substituted phosphinoindenes, have potential applications in catalysis and materials science due to their unique structural properties (Curnow et al., 2004).
Asymmetric Catalysis
In asymmetric catalysis, this compound is employed in the formation of chiral ligands, which are crucial for achieving high enantioselectivity in various chemical reactions. For example, it is used in the palladium-catalyzed asymmetric allylic amination, which is a pivotal reaction in the synthesis of chiral amines (Togni et al., 1996).
In Catalytic Alkene Hydrocarboxylation
The compound is also significant in the field of catalysis, particularly in alkene hydrocarboxylation reactions. Its role in forming palladium(II) complexes that initiate chemoselective alkene hydrocarboxylation is notable. These complexes are key to developing efficient and selective catalysts for industrial chemical processes (Dyer et al., 2005).
In Organometallic Iridium Chemistry
It is also instrumental in the synthesis of chiral aminodiphosphine ligands used in organometallic iridium chemistry. These ligands, when combined with iridium, lead to the formation of complexes with various structures and stabilities, which are important in exploring the reactivity and applications of iridium in catalysis (Bianchini et al., 1997).
properties
IUPAC Name |
(1S,2S)-2-diphenylphosphanyl-2,3-dihydro-1H-inden-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20NP/c22-21-19-14-8-7-9-16(19)15-20(21)23(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-14,20-21H,15,22H2/t20-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IALYUOSURKZWLR-SFTDATJTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C2=CC=CC=C21)N)P(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](C2=CC=CC=C21)N)P(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20NP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80673019 | |
Record name | (1S,2S)-2-(Diphenylphosphanyl)-2,3-dihydro-1H-inden-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80673019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine | |
CAS RN |
1091606-69-7 | |
Record name | (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1091606-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1S,2S)-2-(Diphenylphosphanyl)-2,3-dihydro-1H-inden-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80673019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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